Cas no 320366-12-9 (4-Quinazolinamine, 6-methoxy-7-[2-(2-methoxyethoxy)ethoxy]-)

• Product Name: 4-Quinazolinamine, 6-methoxy-7-[2-(2-methoxyethoxy)ethoxy]-
• CAS No: 320366-12-9
• MF: C₁₄H₁₉N₃O₄
• MW: 293.318363428116
• CID: 1449213
• PubChem ID: 22243833
• Update Time: 2025-04-20

4-Quinazolinamine, 6-methoxy-7-[2-(2-methoxyethoxy)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine, 6-methoxy-7-[2-(2-methoxyethoxy)ethoxy]-
• 4-amino-6-methoxy-7-[2-(2-methoxyethoxy)ethoxy]quinazoline
• SCHEMBL4417599
• 320366-12-9
• DB-332054

• Inchi： 1S/C14H19N3O4/c1-18-3-4-20-5-6-21-13-8-11-10(7-12(13)19-2)14(15)17-9-16-11/h7-9H,3-6H2,1-2H3,(H2,15,16,17)
• InChI Key： RYPUASXXLKRQFT-UHFFFAOYSA-N
• SMILES： O(CCOCCOC)C1=CC2C(=C(N)N=CN=2)C=C1OC

Computed Properties

• Exact Mass: 293.13767
• Monoisotopic Mass: 293.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• PSA: 88.72